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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B15568910

Get Quote

Technical Support Center: GSK3735967
Welcome to the technical support center for GSK3735967. This resource is designed to

provide researchers, scientists, and drug development professionals with comprehensive

guidance on improving the stability of GSK3735967 in solution. Below you will find

troubleshooting guides and frequently asked questions to ensure the integrity and reliability of

your experiments.

Troubleshooting Guides
Issue: Precipitation or Cloudiness in Solution
Precipitation or cloudiness of your GSK3735967 solution can arise from several factors,

including improper solvent selection, temperature fluctuations, or exceeding the solubility limit.

Table 1: Solubility and Recommended Formulations for GSK3735967
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Solvent/Formulatio
n

Maximum
Solubility

Preparation Notes Suitability

100% DMSO
31.25 mg/mL (65.43

mM)

Ultrasonic and

warming to 70°C may

be required. Use

newly opened,

anhydrous DMSO.[1]

[2]

Stock Solutions

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (4.35

mM)

Add solvents

sequentially and mix

well between each

addition. Results in a

clear solution.[1]

In Vivo (Oral,

Intraperitoneal)

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.08 mg/mL (4.35

mM)

Requires sonication.

Forms a suspended

solution.[1]

In Vivo

10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (4.35

mM)

Add solvents

sequentially and mix

well. Results in a clear

solution.[1][2]

In Vivo

Experimental Protocol: Assessing and Improving Solubility

Solvent Screening:

Prepare small-volume trial solutions of GSK3735967 in various solvent systems.

Start with pure DMSO to create a high-concentration stock solution.

For aqueous-based assays, test the compatibility of the DMSO stock when diluted into the

assay buffer. Observe for any precipitation.

For in vivo studies, prepare the formulations as described in Table 1.

Aiding Dissolution:
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If precipitation occurs, gentle warming (up to 70°C) and sonication can be employed to aid

dissolution.[1]

Ensure the final concentration of GSK3735967 does not exceed the specified solubility

limits for the chosen solvent system.

pH Adjustment:

For aqueous buffers, assess the impact of pH on solubility. Prepare a series of buffers with

varying pH values (e.g., 5.0, 6.0, 7.0, 7.4, 8.0) and observe the solubility of GSK3735967.

Workflow for Solubility Troubleshooting
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Start

Investigation

Corrective Actions

Resolution

Precipitation Observed

Is Concentration > Solubility Limit?

Is Solvent Appropriate?

No

Reduce Concentration

Yes

Was Solution Stored Correctly?

Yes

Use Recommended Formulation (Table 1)

No

Prepare Fresh Solution

No

Clear Solution

Yes

Apply Gentle Warming/Sonication
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Stress Conditions Degradation Mechanisms Degradation Products

GSK3735967

Hydrolysis

Oxidation

PhotodegradationLight

Heat

Extreme pH

Oxygen
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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